Cas no 1212079-48-5 ((1R)-1-(4-cyclohexylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(4-cyclohexylphenyl)ethan-1-amine
• CAS No: 1212079-48-5
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• MDL: MFCD06761976
• CID: 4685980
• Update Time: 2025-07-20

(1R)-1-(4-cyclohexylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Cyclohexylphenyl)ethan-1-amine
• (1S)-1-(4-Cyclohexylphenyl)ethan-1-amine
• (1R)-1-(4-Cyclohexylphenyl)ethan-1-amine
• 1-(4-cyclohexylphenyl)ethanamine
• 1-(4-Cyclohexyl-phenyl)-ethylamine
• (1R)-1-(4-cyclohexylphenyl)ethan-1-amine

• MDL： MFCD06761976
• Inchi： 1S/C14H21N/c1-11(15)12-7-9-14(10-8-12)13-5-3-2-4-6-13/h7-11,13H,2-6,15H2,1H3
• InChI Key： OKHUAJLXSDHXCS-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 26

Additional information on (1R)-1-(4-cyclohexylphenyl)ethan-1-amine

Comprehensive Overview of (1R)-1-(4-cyclohexylphenyl)ethan-1-amine (CAS No. 1212079-48-5): Properties, Applications, and Industry Insights

The compound (1R)-1-(4-cyclohexylphenyl)ethan-1-amine (CAS No. 1212079-48-5) is a chiral amine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclohexylphenyl moiety and the chiral center, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "What is the role of chiral amines in drug development?" and "How does (1R)-1-(4-cyclohexylphenyl)ethan-1-amine contribute to asymmetric synthesis?"

Chemically, (1R)-1-(4-cyclohexylphenyl)ethan-1-amine belongs to the class of arylalkylamines, characterized by a cyclohexyl group attached to a phenyl ring and an ethylamine side chain. The chiral (R)-configuration at the alpha carbon is critical for its stereoselective interactions, a feature highly sought after in enantioselective catalysis and drug design. Researchers often explore its physicochemical properties, such as solubility in organic solvents (e.g., ethanol, dichloromethane) and melting point, to optimize reaction conditions. Its CAS No. 1212079-48-5 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

In the pharmaceutical industry, (1R)-1-(4-cyclohexylphenyl)ethan-1-amine is investigated as a building block for active pharmaceutical ingredients (APIs). Its structural motif is found in compounds targeting central nervous system (CNS) disorders, leveraging the lipophilic cyclohexyl group to enhance blood-brain barrier penetration. Recent studies highlight its utility in designing dopamine receptor modulators and serotonin reuptake inhibitors, aligning with trending topics like "next-generation antidepressants" and "precision medicine for neurological diseases."

Beyond pharmaceuticals, this amine plays a role in asymmetric catalysis, a field gaining traction due to the demand for sustainable and efficient synthetic methods. The chiral amine can act as a ligand or auxiliary in metal-catalyzed reactions, enabling the production of enantiopure compounds with minimal waste. This aligns with the "green chemistry" movement, addressing searches such as "How to reduce enantiomer waste in synthesis?" and "eco-friendly chiral catalysts."

From a commercial perspective, CAS No. 1212079-48-5 is supplied by specialized chemical manufacturers under stringent quality controls. Analytical techniques like HPLC and chiral chromatography ensure high enantiomeric purity (>98%), a key parameter for end-users. The compound’s stability under inert atmospheres and recommended storage at -20°C are frequently discussed in "handling sensitive amines" forums, reflecting practical industry concerns.

In summary, (1R)-1-(4-cyclohexylphenyl)ethan-1-amine exemplifies the intersection of chiral chemistry and applied research. Its versatility in drug discovery and catalysis, coupled with its identifiable CAS No. 1212079-48-5, positions it as a compound of enduring interest. As the scientific community prioritizes stereoselective synthesis and sustainable methodologies, this amine’s relevance will likely grow, offering answers to emerging questions in synthetic and medicinal chemistry.